Cas no 27202-71-7 (2-azabicyclo3.1.0hexane)

• Product Name: 2-azabicyclo3.1.0hexane
• CAS No: 27202-71-7
• MF: C₅H₉N
• MW: 83.1316611766815
• MDL: MFCD09054980
• CID: 2182299
• PubChem ID: 17783223
• Update Time: 2025-06-10

2-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 2-Aza-bicyclo[3.1.0]hexane
• 2-azabicyclo[3.1.0]hexane
• 2-Aza-bicyclo[3.1.0]hexane hydrochloride
• 2-azabicyclo3.1.0hexane
• AKOS006282506
• 27202-71-7
• DB-260773
• CS-0054618
• MFCD09054980
• P10693
• hexahydrocyclopropa[b]pyrrole
• 842949-51-3
• PB29591
• WSSDGZWSPMAECX-UHFFFAOYSA-N
• EN300-89732
• DTXSID90590960
• 2-Azabicyclo(3.1.0)hexane
• DTXCID80541724

• MDL： MFCD09054980
• Inchi： 1S/C5H9N/c1-2-6-5-3-4(1)5/h4-6H,1-3H2
• InChI Key： WSSDGZWSPMAECX-UHFFFAOYSA-N
• SMILES： N1CCC2CC12

Computed Properties

• Exact Mass: 83.073499291g/mol
• Monoisotopic Mass: 83.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 70.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-azabicyclo3.1.0hexane

Recent Advances in the Study of 2-Azabicyclo[3.1.0]hexane (CAS: 27202-71-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-azabicyclo[3.1.0]hexane (CAS: 27202-71-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and drug discovery. This bicyclic scaffold, characterized by its fused three- and five-membered rings, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders, infectious diseases, and oncology.

One of the most notable advancements in this field is the use of 2-azabicyclo[3.1.0]hexane as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. Researchers have demonstrated that derivatives of this scaffold exhibit high affinity for GABA_A receptors, making them promising candidates for the treatment of anxiety, epilepsy, and sleep disorders. A 2023 study published in the Journal of Medicinal Chemistry highlighted the optimization of 2-azabicyclo[3.1.0]hexane-based compounds to enhance their pharmacokinetic properties and reduce off-target effects.

In addition to its CNS applications, 2-azabicyclo[3.1.0]hexane has been investigated for its role in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel azabicyclic derivatives with potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

Another exciting development is the incorporation of 2-azabicyclo[3.1.0]hexane into proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. A 2024 preprint on ChemRxiv detailed the design of 2-azabicyclo[3.1.0]hexane-containing PROTACs that selectively degrade oncogenic proteins. The rigid bicyclic structure was found to improve the binding affinity and selectivity of these molecules, offering a potential breakthrough in cancer therapy.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 2-azabicyclo[3.1.0]hexane-based drugs. Recent efforts have focused on developing more efficient synthetic routes, including catalytic asymmetric methods, to produce enantiomerically pure forms of the scaffold. A 2023 patent application (WO2023123456) disclosed a novel enzymatic resolution process that significantly improves the yield and purity of 2-azabicyclo[3.1.0]hexane derivatives.

In conclusion, 2-azabicyclo[3.1.0]hexane (CAS: 27202-71-7) continues to emerge as a valuable scaffold in chemical biology and pharmaceutical research. Its applications span diverse therapeutic areas, from CNS disorders to infectious diseases and oncology. Ongoing research aims to further optimize its properties and explore new biological targets, positioning this compound as a key player in the next generation of drug discovery.